Carbonochloridic acid, octyl ester
Overview
Description
"Carbonochloridic acid, octyl ester" is a compound of interest in the field of organic chemistry due to its potential applications and roles in various chemical reactions and processes. While specific studies directly addressing this compound were not found, insights into related ester chemistry, synthesis methods, and properties can be drawn from the broader research on esters and carbonyl compounds.
Synthesis Analysis
Esters, including carbonochloridic acid esters, can be synthesized through reactions involving carboxylic acids and alcohols in the presence of catalyzing agents. Studies on ester synthesis highlight various methodologies, including carbonylation reactions, which offer atom-efficient approaches to produce esters from readily available substrates (Zhang, Neumann, & Beller, 2020).
Molecular Structure Analysis
The molecular structure of esters is characterized by the presence of a carbonyl group adjacent to an ether linkage. NMR spectroscopy and X-ray diffraction are crucial techniques for elucidating the structures of esters, providing detailed insights into their molecular configurations and stereochemistry (Arias-Pérez et al., 2001).
Chemical Reactions and Properties
Esters undergo various chemical reactions, including hydrolysis, esterification, and oxidation. The reactivity of esters is influenced by the nature of the substituents attached to the carbonyl group. For instance, hypervalent iodine compounds have been used as oxidizing agents for esters, demonstrating their utility in synthetic chemistry (Zhdankin et al., 2005).
Scientific Research Applications
Synthetic Intermediates in Various Industries : Carbonochloridic acid, octyl ester is part of the group of carbonic and carbonochloridic esters, which are key intermediates in synthesizing materials for pesticides, perfumes, drugs, polymers, dyes, and fuel additives. These esters are highly reactive with various functional groups, leading to the formation of numerous commercial products (Damle, 2000).
Decarboxylative Acylation : This compound is used in the decarboxylative acylation of carboxylic acids with alkyl carbonochloridates. This process is crucial for producing α-keto and α,β-unsaturated amides or esters, important in various chemical syntheses (Zhang et al., 2017).
Manufacturing and Commercial Uses : Its involvement in manufacturing processes, physical and chemical properties, health and safety effects, environmental aspects, storage, and transportation is significant. This highlights its broad application in commercial industries (Kreutzberger, 2001).
Enzymatic Synthesis Optimization : Octyl ester plays a role in the enzymatic synthesis of n-octyl oleate, a compound with applications in cosmetics, lubricants, and pharmaceuticals. Its synthesis process is optimized for better yield and efficiency (Laudani et al., 2006).
Polymer Composite Films : It is used in the synthesis of multiwalled carbon nanotube (MWNT) esters, which are then integrated into polymer composite films. These films have potential applications in electrical conductivity and other material properties (Li et al., 2005).
Alkyl-Alkyl Cross-Coupling : In a broader sense, carbonochloridic esters like octyl ester are used in alkyl-alkyl cross-coupling processes, which are essential in forming carbon-carbon bonds in organic synthesis (Qin et al., 2016).
Mechanism of Action
Target of Action
n-Octyl chloroformate, also known as Chloroformic Acid n-Octyl Ester or Carbonochloridic acid, octyl ester, is a chemical compound used in various applications . .
Mode of Action
It has been used in the preparation of octyl 4-[(tetrahydropyran-2-yl)oxy]but-2-ynoate, octyl 4-methoxybut-2-ynoate, octyl 4,4-diethoxybut-2-ynoate, and n-octyloxycarbonyl-r110 . These compounds suggest that n-Octyl chloroformate may act as a reagent in organic synthesis, facilitating the formation of ester bonds.
Biochemical Pathways
For instance, ester bonds are crucial in the formation of triglycerides and phospholipids, essential components of biological membranes .
Result of Action
It’s known that exposure to this compound can be harmful, causing severe skin burns and eye damage, and it may be fatal if swallowed, in contact with skin, or if inhaled .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of n-Octyl chloroformate. For instance, it’s sensitive to moisture , suggesting that it should be stored and handled in a dry environment. Furthermore, it’s a combustible liquid , indicating that it should be kept away from heat sources, sparks, open flames, and hot surfaces.
Safety and Hazards
Carbonochloridic acid, octyl ester is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It is combustible, causes severe skin burns and eye damage, and may cause respiratory irritation . It is toxic if swallowed, in contact with skin, or if inhaled . It is advised to avoid contact with skin and eyes, not to breathe mist/vapors/spray, and to keep away from open flames, hot surfaces, and sources of ignition .
Future Directions
The future directions of research on Carbonochloridic acid, octyl ester could involve exploring its potential uses in various fields. For instance, carbonic and carbonochloridic esters are highly reactive with a variety of functional groups and lead to synthetic intermediates for use in pesticides, perfumes, drugs, polymers, dyes, and fuel additives . Additionally, the study of the performance and reusability of lipases in the synthesis of octyl esters could be a promising area of research .
properties
IUPAC Name |
octyl carbonochloridate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17ClO2/c1-2-3-4-5-6-7-8-12-9(10)11/h2-8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFXVAXFIFHSGNR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCOC(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9064710 | |
Record name | Carbonochloridic acid, octyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9064710 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Carbonochloridic acid, octyl ester | |
CAS RN |
7452-59-7 | |
Record name | Octyl carbonochloridate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7452-59-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Carbonochloridic acid, octyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007452597 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Carbonochloridic acid, octyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Carbonochloridic acid, octyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9064710 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Octyl chloroformate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.386 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | Octyl chloroformate | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6TN2WP97MB | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the structure of Octyl chloroformate influence its reactivity compared to similar compounds like Octyl fluoroformate?
A: Octyl chloroformate demonstrates a higher reactivity compared to its fluorine analog, Octyl fluoroformate. This difference is evident in solvolysis reactions. Studies indicate that the rate-determining step in the solvolysis of both compounds is likely the association step of an addition-elimination mechanism []. The higher reactivity of Octyl chloroformate can be attributed to the lower electronegativity of chlorine compared to fluorine. This difference in electronegativity makes the carbonyl carbon in Octyl chloroformate more electrophilic, thus more susceptible to nucleophilic attack, leading to faster reaction rates. []
Q2: Are there differences in the solvolysis reactions of Octyl chloroformate and Octyl fluoroformate?
A: Yes, while both compounds undergo solvolysis reactions, Octyl chloroformate generally exhibits faster reaction rates compared to Octyl fluoroformate in various solvents []. This difference is attributed to the nature of the halogen atom and its influence on the reaction mechanism. Interestingly, the ratio of specific rate constants for Octyl fluoroformate to Octyl chloroformate (F:Cl) is typically greater than one, suggesting a more significant influence of solvent nucleophilicity on the solvolysis rate of Octyl fluoroformate. []
Q3: What analytical techniques are commonly employed to quantify Octyl chloroformate?
A: Gas chromatography, often using an internal standard like n-tridecane, is a reliable and cost-effective method for quantifying Octyl chloroformate []. This method proves particularly useful in analyzing phosgenation products, showcasing its applicability in monitoring chemical reactions and ensuring product purity.
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